Methyl 2-methyl-2,3-dihydro-1H-isoindole-5-carboxylate

• IUPAC Name: methyl 2-methyl-1,3-dihydroisoindole-5-carboxylate
• InChI: InChI=1S/C11H13NO2/c1-12-6-9-4-3-8(11(13)14-2)5-10(9)7-12/h3-5H,6-7H2,1-2H3
• InChI Key: PAXVHQBMQVIOQC-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C1)C=C(C=C2)C(=O)OC
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol

Description

“Methyl 2-methyl-2,3-dihydro-1H-isoindole-5-carboxylate” is a chemical compound that belongs to the class of indole derivatives. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have various biologically vital properties.

Synthesis Analysis

The synthesis of indole derivatives has been a subject of interest in recent years due to their biological significance. Various methods have been reported for the synthesis of indoles, including modern versions of classical synthesis methods such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, Madelung indole synthesis, and others.

Future Directions

The future directions for “Methyl 2-methyl-2,3-dihydro-1H-isoindole-5-carboxylate” could involve further exploration of its synthesis methods, chemical reactions, and biological activities. Given the importance of indole derivatives in medicinal chemistry, there is potential for this compound to be explored for newer therapeutic possibilities.

Synthesis routes and methods

Procedure details

1.2 g (6.6 mmol) methyl 2,3-dihydro-1H-isoindole-5-carboxylate are dissolved in 5 ml formic acid, combined with 2 ml formalin solution (37% solution in water), heated to 70° C. for 3.5 hours and stirred for 16 hours at RT. The reaction mixture is evaporated down i. vac. and combined with 0.1 N sodium hydroxide solution and extracted three times with ethyl acetate. The combined organic phases are dried on sodium sulphate, filtered and evaporated down i. vac.